![molecular formula C22H20ClN3O3S B2443107 (4-(3-Chloro-4-methylphenyl)piperazin-1-yl)(5-(4-nitrophenyl)furan-2-yl)methanethione CAS No. 941943-02-8](/img/structure/B2443107.png)
(4-(3-Chloro-4-methylphenyl)piperazin-1-yl)(5-(4-nitrophenyl)furan-2-yl)methanethione
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Description
(4-(3-Chloro-4-methylphenyl)piperazin-1-yl)(5-(4-nitrophenyl)furan-2-yl)methanethione is a useful research compound. Its molecular formula is C22H20ClN3O3S and its molecular weight is 441.93. The purity is usually 95%.
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Scientific Research Applications
Antidepressant and Antianxiety Potential
Research by Kumar et al. (2017) on novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine demonstrated significant antidepressant and antianxiety activities in albino mice, indicating the therapeutic potential of furan and piperazine derivatives in mental health treatment (Kumar et al., 2017).
Antimicrobial and Antiviral Activities
Reddy et al. (2013) synthesized urea and thiourea derivatives of piperazine doped with Febuxostat, evaluating their antiviral and antimicrobial activities. The study found specific derivatives exhibited promising antiviral and potent antimicrobial activities (Reddy et al., 2013).
Anticancer Activity
Amir et al. (2016) investigated heteroleptic platinum(II) dithiocarbamates, including derivatives of piperazine, for their in vitro anticancer activity against various cancer cell lines. The study highlighted the high potency of these complexes, correlating with their DNA binding strength (Amir et al., 2016).
Antimicrobial Activities of Triazole Derivatives
Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives and evaluated their antimicrobial activities, with some compounds showing good or moderate activities against various microorganisms, indicating the utility of such derivatives in developing antimicrobial agents (Bektaş et al., 2007).
Anti-Tuberculosis Activity
Tangallapally et al. (2006) synthesized analogues of 5-nitro-furan-2-carboxylic acid 4-(4-benzyl-piperazin-1-yl)-benzylamide with improved bioavailability, aiming to enhance anti-tuberculosis activity, absorption, and serum half-life (Tangallapally et al., 2006).
properties
IUPAC Name |
[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-[5-(4-nitrophenyl)furan-2-yl]methanethione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H20ClN3O3S/c1-15-2-5-18(14-19(15)23)24-10-12-25(13-11-24)22(30)21-9-8-20(29-21)16-3-6-17(7-4-16)26(27)28/h2-9,14H,10-13H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPNRAWVTBBFHRH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCN(CC2)C(=S)C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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